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Compound of Interest

Compound Name: GB83

Cat. No.: B15140313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

GB83, a potent modulator of Protease-Activated Receptor 2 (PAR2), for use in scientific

research.

Introduction
GB83 is a small molecule that has been characterized as a bona fide agonist of Protease-

Activated Receptor 2 (PAR2), a G-protein-coupled receptor (GPCR) involved in a variety of

physiological and pathological processes, including inflammation and pain.[1][2] Although

initially identified as a PAR2 antagonist, further studies have revealed that GB83 acts as an

agonist, inducing unique and sustained signaling pathways compared to other PAR2 activators.

[1][2][3] Proper preparation of GB83 stock solutions is critical for accurate and reproducible

experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of GB83 is provided in the table below.
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Property Value Reference

Molecular Weight 548.72 g/mol [4]

Appearance White to off-white solid [4]

Solubility (DMSO) 50 mg/mL (91.12 mM) [4]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[4]

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
[4]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 50 mg/mL stock solution of GB83 in dimethyl

sulfoxide (DMSO).

Materials:

GB83 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Analytical balance

Procedure:
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Weighing GB83: In a sterile microcentrifuge tube, accurately weigh the desired amount of

GB83 powder using an analytical balance. For example, to prepare 1 mL of a 50 mg/mL

stock solution, weigh 50 mg of GB83.

Adding DMSO: Add the appropriate volume of anhydrous DMSO to the tube containing the

GB83 powder. For a 50 mg/mL solution, add 1 mL of DMSO. Note: It is recommended to use

newly opened or anhydrous DMSO as it is hygroscopic, and water absorption can affect

solubility.[4]

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound. If the compound does not fully dissolve, sonication in a water bath for 5-10

minutes can aid in dissolution.[4]

Verification: Visually inspect the solution to ensure that all of the solid has dissolved and the

solution is clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to one month or at -80°C for up to six months.[4]

Protocol 2: Preparation of a Working Solution for In Vitro
Cellular Assays
This protocol describes the dilution of the high-concentration DMSO stock solution to a working

concentration for use in cell-based assays.

Materials:

GB83 high-concentration stock solution in DMSO

Appropriate cell culture medium or buffer (e.g., DMEM, PBS)

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:
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Thawing the Stock Solution: Thaw a single aliquot of the GB83 DMSO stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the desired cell culture

medium or buffer to achieve the final working concentration. It is recommended to perform

dilutions in a stepwise manner to ensure accuracy. For example, to prepare a 10 µM working

solution from a 50 mg/mL (91.12 mM) stock, a multi-step dilution is advisable.

Final Dilution: Ensure the final concentration of DMSO in the cell culture medium is low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Use Immediately: Use the freshly prepared working solution immediately for your

experiments. Do not store diluted aqueous solutions of GB83 for extended periods.

GB83 Signaling Pathway
GB83 functions as an agonist of PAR2. Upon binding, it initiates a signaling cascade that

includes the elevation of intracellular calcium, phosphorylation of MAPK (ERK1/2 and p38), and

recruitment of β-arrestin, leading to receptor endocytosis.[1]
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Caption: GB83 activates PAR2, initiating downstream signaling pathways.

Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the general workflow for preparing a GB83 stock solution.
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Caption: Workflow for preparing a GB83 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

